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Compound of Interest

Compound Name: FlAsH-EDT2

Cat. No.: B1672755 Get Quote

Essential safety protocols and logistical guidance for the handling and disposal of FlAsH-
EDT2, a valuable yet hazardous tool for researchers, scientists, and drug development

professionals. This guide provides immediate, actionable information to ensure the safe and

effective use of this biarsenical labeling reagent in the laboratory.

FlAsH-EDT2 (Fluorescein Arsenical Hairpin Binder-ethanedithiol) is a powerful reagent for

labeling proteins with a tetracysteine tag, enabling the study of protein trafficking, folding, and

interactions in living cells. However, as an organoarsenic compound, it necessitates stringent

safety measures to protect laboratory personnel and the environment. Adherence to the

following procedures is critical for minimizing risk.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of FlAsH-EDT2 is foundational

to its safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula C₂₄H₁₈As₂O₅S₄[1]

Molecular Weight 664.50 g/mol [2][3]

Appearance White to pale orange or pinkish solid[1][4]

Melting Point >173°C (decomposes)

Solubility
Soluble in DMSO and DMF. Slightly soluble in

Chloroform and Methanol (with heating).

Excitation Maximum 508 nm

Emission Maximum 528 nm

UN Number (DOT) UN3465

Personal Protective Equipment (PPE)
The primary defense against exposure to FlAsH-EDT2 is the consistent and correct use of

appropriate personal protective equipment. The minimum required PPE for handling this

reagent is outlined below.

PPE Category Specification Rationale

Hand Protection

Disposable nitrile gloves.

Double-gloving is

recommended.

Protects against skin contact.

FlAsH-EDT2 is often dissolved

in DMSO, which can facilitate

skin absorption. Nitrile gloves

provide adequate splash

resistance, but should be

changed immediately upon

contact.

Eye Protection Chemical safety goggles.
Protects eyes from splashes of

the reagent or its solvent.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.
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Experimental Protocols: Safe Handling and Disposal
A systematic approach to the handling and disposal of FlAsH-EDT2 is essential to maintain a

safe laboratory environment. The following protocols provide step-by-step guidance.

Preparation and Handling
Consult the Safety Data Sheet (SDS): Before handling FlAsH-EDT2 for the first time,

thoroughly read and understand its SDS.

Work in a Designated Area: All handling of FlAsH-EDT2, especially when in powdered form

or when preparing stock solutions, should be conducted in a chemical fume hood to prevent

inhalation of aerosols.

Don Appropriate PPE: Before handling the reagent, put on a lab coat, chemical safety

goggles, and nitrile gloves.

Aliquot Stock Solutions: To minimize freeze-thaw cycles and reduce the risk of

contamination, it is recommended to aliquot the FlAsH-EDT2 stock solution. Store aliquots

at ≤–20°C, protected from light.

Use in Experiments: When adding FlAsH-EDT2 to cell cultures or other experimental

systems, use appropriate pipetting techniques to avoid splashes and aerosols.

Spill Management
Alert Personnel: In the event of a spill, immediately alert others in the vicinity.

Evacuate if Necessary: For large spills, evacuate the area and follow institutional emergency

procedures.

Small Spill Cleanup: For small spills, treat the affected area with a 10% bleach solution for at

least 10 minutes. Carefully absorb the treated spill with absorbent material.

Dispose of Cleanup Materials: All materials used for spill cleanup should be disposed of as

arsenic-containing hazardous waste.

Disposal
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Segregate Waste: All materials that have come into contact with FlAsH-EDT2, including

pipette tips, tubes, gloves, and spill cleanup materials, must be collected as hazardous

waste.

Label Waste Container: The hazardous waste container must be clearly labeled as "Arsenic-

Containing Waste" and include other relevant hazard information.

Follow Institutional Guidelines: Dispose of all FlAsH-EDT2 waste in accordance with your

institution's guidelines and all local, state, and federal regulations for arsenic compounds.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of FlAsH-EDT2,

from initial preparation to final disposal.
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FlAsH-EDT2 Safe Handling and Disposal Workflow

Preparation

Handling

Disposal & Decontamination

Don PPE:
Lab Coat, Goggles, Nitrile Gloves

Prepare Workspace:
Chemical Fume Hood

Prepare Reagent:
Aliquot Stock Solution

Use in Experiment:
Protein Labeling

Decontaminate:
Treat spills with 10% bleach

Segregate Waste:
Pipette tips, tubes, gloves

Dispose as Hazardous Waste:
Follow institutional guidelines for arsenic compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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